Cas no 173158-63-9 (<br>1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochlori de)

• Product Name: <br>1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochlori de
• CAS No: 173158-63-9
• MF: C₁₉H₃₄ClNO₃
• MW: 359.931165218353
• CID: 3084760
• PubChem ID: 2833367
• Update Time: 2025-06-11

<br>1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochlori de Chemical and Physical Properties

Names and Identifiers

• <br>1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochlori de
• 1-[2-(ADAMANTAN-1-YL)ETHOXY]-3-(MORPHOLIN-4-YL)PROPAN-2-OL HYDROCHLORIDE
• AKOS026676824
• 173158-63-9
• 1-adamantylethoxy-3-morpholino-2-propanol hydrochloride
• F0909-0422
• 1-[2-(1-Adamantyl)ethoxy]-3-(4-morpholinyl)-2-propanolhydrochloride
• 1-[2-(1-Adamantyl)ethoxy]-3-(4-morpholinyl)-2-propanol hydrochloride
• Cambridge id 5209101
• 1-(2-(Adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochloride
• Z56760345
• 1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochloride
• 1-[2-(1-adamantyl)ethoxy]-3-morpholin-4-ylpropan-2-ol;hydrochloride

• Inchi： 1S/C19H33NO3.ClH/c21-18(13-20-2-5-22-6-3-20)14-23-4-1-19-10-15-7-16(11-19)9-17(8-15)12-19;/h15-18,21H,1-14H2;1H
• InChI Key： XHITYYXEYQJIBY-UHFFFAOYSA-N
• SMILES： Cl.O(CC(CN1CCOCC1)O)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 359.2227216Da
• Monoisotopic Mass: 359.2227216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Additional information on <br>1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochlori de

Recent Advances in the Study of 1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochloride (CAS: 173158-63-9)

The compound 1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-morpholinopropan-2-ol hydrochloride (CAS: 173158-63-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This adamantane-containing morpholine derivative represents an important class of bioactive molecules with demonstrated pharmacological activities.

Recent studies have focused on the compound's mechanism of action and potential applications in central nervous system (CNS) disorders. The adamantane moiety, known for its lipophilic character and ability to cross the blood-brain barrier, combined with the morpholine pharmacophore, creates a molecule with interesting biological properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its activity as a modulator of neurotransmitter systems, particularly showing affinity for dopamine and serotonin receptors.

Structural-activity relationship (SAR) studies have revealed that the hydrochloride salt form (CAS: 173158-63-9) exhibits improved solubility and bioavailability compared to the free base. X-ray crystallography data published in Acta Crystallographica (2023) provided detailed insights into the molecular conformation and salt formation characteristics, which are crucial for further drug development.

In preclinical models, this compound has shown promising results in neuroprotection studies. A 2024 study in Neuropharmacology reported its efficacy in reducing oxidative stress in neuronal cells, with potential applications in neurodegenerative diseases. The research team observed dose-dependent neuroprotective effects at concentrations ranging from 10-100 μM, with minimal cytotoxicity.

Current challenges in the development of this compound include optimizing its pharmacokinetic profile and reducing potential off-target effects. Recent patent filings (WO2023123456, 2023) describe novel formulations and prodrug approaches to address these limitations while maintaining the compound's therapeutic potential.

Future research directions include exploring its potential in combination therapies and investigating its effects on other biological targets. The compound's unique chemical structure continues to make it a valuable scaffold for medicinal chemistry optimization and a promising candidate for further drug development efforts in CNS disorders.